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Get Quote

Pivaloyl cyanide (CAS 42867-40-3) is an acyl cyanide with the molecular formula C6H9NO and a

molecular weight of 111.14 g/mol [1]. It is a versatile reagent in organic synthesis, particularly for

introducing the pivaloyl group or a nitrile functionality.

The table below summarizes key synthetic methods from patent literature and technical data.

Method
Key Reactants &
Conditions

Catalyst Yield
Notes / Key
Features

From Pivalic
Anhydride [1]

Pivalic anhydride +
Trimethylsilyl cyanide

Sodium cyanide (1g
per 0.5 mol

anhydride)

98.9% Simple, high-yield;
co-produces pivalic

acid-trimethylsilyl
ester.

From Pivalic
Anhydride &
HCN [2] [3]

Pivalic anhydride +
Gaseous Hydrocyanic

Acid (HCN); 80-130°C

Copper(I) Cyanide ~90% Requires handling
gaseous HCN; uses

diphenyl ether as
diluent.

From Pivaloyl
Chloride &
HCN [2] [3]

Pivaloyl chloride +
Gaseous Hydrocyanic

Acid (HCN); 80-130°C

Copper(I) Cyanide or
alkali/alkaline earth

metal cyanide salts

Not
specified

Alternative starting
material; similar

safety concerns with
HCN.
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The synthesis from pivalic anhydride and trimethylsilyl cyanide is notably efficient and avoids handling

gaseous hydrogen cyanide [1].

Safety and Handling Considerations

Working with pivaloyl cyanide and its precursors requires strict safety measures.

Cyanide Hazard: The synthesis often involves hydrocyanic acid (HCN), an extremely toxic and
volatile compound [2] [3] [4]. All procedures must be conducted in a well-ventilated fume hood with

appropriate personal protective equipment (PPE).
Cyanide as a Byproduct: The hydrolysis of pivaloyl cyanide can release cyanide ions [4]. Be aware

of this risk during subsequent reactions or disposal.

Application in Pharmaceutical Research

A significant application of the pivaloyl group is in medicinal chemistry for optimizing drug properties.

Research on Sintokamide analogs for treating prostate cancer demonstrated that replacing a natural

propionamide group with a more sterically hindered pivaloylamide (pivaloyl) group enhanced the

compound's potency [5]. This highlights the pivaloyl group's role in improving metabolic stability and

biological activity of drug candidates.

Experimental Workflow for Synthesis

The diagram below outlines a general workflow for synthesizing pivaloyl cyanide, primarily based on the

method starting from pivalic anhydride.
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Start Reaction Setup

Charge reactor with
Pivalic Anhydride

and catalyst (e.g., NaCN)

Add Trimethylsilyl Cyanide
(TMSCN)

Dropwise with stirring

Stir at Room Temperature
Monitor reaction completion

Work-up & Isolation
Distillation under reduced pressure

Characterization
NMR, IR, MS

Check purity and identity

Pure Pivaloyl Cyanide

Click to download full resolution via product page

Synthesis Workflow for Pivaloyl Cyanide

Research and Sourcing Guidance
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Consult Original Patents: For full experimental details, consult the original patent documents

US4432910A and EP0053326B1 [2] [3].
Source from Suppliers: Given the hazards, consider sourcing pivaloyl cyanide directly from

chemical suppliers (check CAS 42867-40-3) rather than synthesizing it in-house.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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